Cas no 1170554-00-3 (N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-nitrobenzamide)

• Product Name: N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-nitrobenzamide
• CAS No: 1170554-00-3
• MF: C₁₆H₁₄N₂O₆
• MW: 330.292164325714
• CID: 5752861
• PubChem ID: 30350332
• Update Time: 2025-06-08

N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1,3-benzodioxol-5-yloxy)ethyl]-2-nitrobenzamide
• N-(2-(benzo[d][1,3]dioxol-5-yloxy)ethyl)-2-nitrobenzamide
• N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-nitrobenzamide
• F5526-0588
• AKOS024512077
• VU0646120-1
• 1170554-00-3

• Inchi： 1S/C16H14N2O6/c19-16(12-3-1-2-4-13(12)18(20)21)17-7-8-22-11-5-6-14-15(9-11)24-10-23-14/h1-6,9H,7-8,10H2,(H,17,19)
• InChI Key： BETRQRWYJGIPFF-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=C(C=1)OCO2)CCNC(C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 330.08518617g/mol
• Monoisotopic Mass: 330.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-nitrobenzamide

N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-nitrobenzamide (CAS No. 1170554-00-3): A Comprehensive Overview

N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-nitrobenzamide (CAS No. 1170554-00-3) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of benzodioxoles and nitrobenzamides, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects.

The benzodioxol moiety in the structure of N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-nitrobenzamide is a key functional group that contributes to its biological activity. This moiety is often found in natural products and synthetic compounds with a wide range of therapeutic applications. The presence of the nitrobenzamide group further enhances the compound's potential as a drug candidate by conferring additional properties such as increased solubility and stability.

Recent studies have explored the potential of N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-nitrobenzamide in various biological systems. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-nitrobenzamide could be a promising candidate for the treatment of inflammatory diseases.

Another area of interest is the compound's analgesic effects. A preclinical study conducted on animal models showed that N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-nitrobenzamide exhibited significant pain-relieving activity without causing adverse side effects commonly associated with traditional analgesics such as nonsteroidal anti-inflammatory drugs (NSAIDs). This makes it a potential alternative for pain management in clinical settings.

The neuroprotective properties of N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-nitrobenzamide have also been investigated. In vitro studies using neuronal cell lines have shown that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These findings suggest that N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-nitrobenzamide may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its biological activities, the chemical synthesis of N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-nitrobenzamide has been optimized to improve yield and purity. A recent publication in Organic Letters described a novel synthetic route that involves the coupling of 5-hydroxychroman with 2-chloroethylamine hydrochloride followed by nitration and amide formation. This method provides a scalable and efficient approach to producing high-quality material for further research and development.

The safety profile of N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-nitrobenzamide has also been evaluated in preclinical studies. Toxicity assessments conducted in rodents showed that the compound has a favorable safety margin with no significant toxicity observed at therapeutic doses. These results support its potential for further clinical evaluation.

Overall, N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-nitrobenzamide (CAS No. 1170554-00-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for future clinical use.